Cas no 14205-42-6 (Ethyl 3-(dimethylamino)-2-butenoate)

• Product Name: Ethyl 3-(dimethylamino)-2-butenoate
• CAS No: 14205-42-6
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD00026905
• CID: 49671
• PubChem ID: 6306651
• Update Time: 2025-11-01

Ethyl 3-(dimethylamino)-2-butenoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(dimethylamino)-2-butenoate
• Ethyl 3-dimethylamino-2-butenoate
• 3-dimethylamino-but-2-enoic acid ethyl ester
• 3-dimethylamino-crotonic acid ethyl ester
• 3-Dimethylamino-crotonsaeure-aethylester
• 3-Dimethylaminocrotonsaeure-ethylester
• Einecs 238-058-6
• Ethyl 3-dimethylaminobutenoate
• Crotonicacid, 3-(dimethylamino)-, ethyl ester (7CI,8CI)
• 3-(Dimethylamino)crotonate
• ETHYL 3-(DIMETHYLAMINO)-CROTONATE
• 3-Dimethylamino-2-butenoic acid ethyl ester
• 3-(Dimethylamino)-2-butenoic acid ethyl ester
• ethyl 3-(dimethylamino)but-2-enoate
• MFCD00026905
• 14205-42-6
• ethyl (E)-3-(dimethylamino)but-2-enoate
• SCHEMBL11720034

• MDL： MFCD00026905
• Inchi： 1S/C8H15NO2/c1-5-11-8(10)6-7(2)9(3)4/h6H,5H2,1-4H3/b7-6+
• InChI Key： CTKXXMXGFDQHTI-VOTSOKGWSA-N
• SMILES： O(CC)C(/C=C(\C)/N(C)C)=O

Computed Properties

• Exact Mass: 157.11000
• Monoisotopic Mass: 157.110279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 29.5
• XLogP3: 1.2

Experimental Properties

• Density: 0.954
• Boiling Point: 206°Cat760mmHg
• Flash Point: 74.5°C
• Refractive Index: 1.452
• PSA: 29.54000
• LogP: 1.01490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 3-(dimethylamino)-2-butenoate

Ethyl 3-(dimethylamino)-2-butenoate (CAS No. 14205-42-6): A Comprehensive Overview

Ethyl 3-(dimethylamino)-2-butenoate, chemically identified by the CAS number 14205-42-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This ester derivative features a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both an ethyl group and a dimethylamino substituent contributes to its versatile reactivity, enabling its application in multiple synthetic pathways.

The compound's molecular structure, characterized by a conjugated system of double bonds, positions it as a potential candidate for further functionalization. Such structural attributes are particularly relevant in the development of novel pharmaceutical agents, where precise control over molecular geometry and electronic distribution is crucial. Recent advancements in synthetic methodologies have highlighted the utility of Ethyl 3-(dimethylamino)-2-butenoate as a precursor in the preparation of heterocyclic compounds, which are widely explored for their pharmacological properties.

In the realm of medicinal chemistry, Ethyl 3-(dimethylamino)-2-butenoate has garnered attention for its role in the synthesis of kinase inhibitors and other small-molecule drugs targeting specific biological pathways. The dimethylamino group, in particular, is known for its ability to enhance binding affinity and metabolic stability, making it a preferred moiety in drug design. Current research indicates that derivatives of this compound exhibit promising activity against various therapeutic targets, including enzymes involved in cancer progression and inflammatory responses.

The ester functionality in Ethyl 3-(dimethylamino)-2-butenoate also contributes to its chemical versatility. Ester derivatives are frequently employed in the synthesis of prodrugs, where they serve as carriers for active pharmaceutical ingredients, improving bioavailability and targeting specificity. Recent studies have demonstrated the efficacy of Ethyl 3-(dimethylamino)-2-butenoate-based prodrugs in delivering therapeutic agents across biological barriers, such as the blood-brain barrier, which remains a significant challenge in drug delivery systems.

Furthermore, the compound's reactivity with nucleophiles and electrophiles makes it a valuable tool in cross-coupling reactions, which are fundamental to modern organic synthesis. Techniques such as palladium-catalyzed coupling reactions have been utilized to introduce diverse functional groups onto the Ethyl 3-(dimethylamino)-2-butenoate backbone, generating libraries of novel compounds for high-throughput screening. This approach has been instrumental in identifying lead structures with enhanced pharmacological profiles.

The growing interest in sustainable chemistry has also prompted investigations into greener synthetic routes for Ethyl 3-(dimethylamino)-2-butenoate. Catalytic processes that minimize waste and energy consumption are being actively developed to align with environmental regulations and industrial standards. For instance, biocatalytic methods employing engineered enzymes have shown promise in facilitating the synthesis of this compound under milder conditions compared to traditional chemical approaches.

In conclusion, Ethyl 3-(dimethylamino)-2-butenoate (CAS No. 14205-42-6) represents a multifaceted compound with broad applications in pharmaceutical research and industrial chemistry. Its unique structural features and chemical properties make it an indispensable intermediate in the synthesis of bioactive molecules. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly significant role in the development of next-generation therapeutics.